Cas no 2408969-21-9 (Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2408969-21-9
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 6332013
• PubChem ID: 165701373
• Update Time: 2025-10-29

Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2408973-90-8
• tert-butyl (1r,3r)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate
• EN300-7548504
• 2408969-21-9
• EN300-7548345
• tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate
• Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate

• Inchi： 1S/C15H27NO5/c1-13(2,3)20-11(17)10-7-15(19,8-10)9-16-12(18)21-14(4,5)6/h10,19H,7-9H2,1-6H3,(H,16,18)
• InChI Key： BMCIJSABXZYJMP-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CC(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate

Comprehensive Overview of Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2408969-21-9)

In the realm of synthetic organic chemistry, Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2408969-21-9) has emerged as a compound of significant interest due to its versatile applications in pharmaceutical intermediates and material science. This cyclobutane derivative is characterized by its unique structural features, including a hydroxycyclobutane core and tert-butyl protecting groups, which enhance its stability and reactivity in synthetic pathways. Researchers and industry professionals frequently search for "CAS 2408969-21-9 synthesis" or "Tert-butyl 3-hydroxycyclobutane carboxylate applications", reflecting its growing relevance in drug discovery and fine chemical production.

The compound's molecular structure combines a cyclobutane ring with both hydroxyl and carboxylate functionalities, making it a valuable building block for peptide mimetics and small molecule inhibitors. Its tert-butoxycarbonyl (Boc) group is particularly noteworthy, as it serves as a protective moiety for amines in multistep syntheses—a feature often queried in searches like "Boc-protected cyclobutane derivatives". Recent publications highlight its utility in asymmetric catalysis and bioconjugation, aligning with trends in green chemistry and sustainable synthesis.

From a technical perspective, the compound's CAS No. 2408969-21-9 is frequently cross-referenced in patents related to kinase inhibitors and GPCR-targeted therapeutics. Analytical data, such as NMR spectra and HPLC purity, are commonly requested by quality control laboratories, underscoring the demand for reliable characterization methods. The rise of AI-driven retrosynthesis tools has further amplified interest in this molecule, with platforms like Reaxys and SciFinder featuring it in predictive reaction pathways.

In the context of industrial applications, Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate is often discussed alongside continuous flow chemistry and high-throughput screening. Its compatibility with microwave-assisted synthesis (a trending topic in #MedChem communities) has been demonstrated in several optimization studies. Environmental considerations also play a role, as evidenced by searches for "biodegradable cyclobutane derivatives" and "solvent-free synthesis of CAS 2408969-21-9".

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and covalent drug design, areas dominating recent scientific literature. The compound’s chiral center at the 3-position opens avenues for enantioselective transformations, a subject of numerous academic investigations. As synthetic methodologies evolve, this molecule continues to exemplify the intersection of structural complexity and functional adaptability in modern organic chemistry.